{[(2-Methylphenyl)methyl]carbamoyl}methyl 4-butoxybenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 4-butoxybenzoate
• InChI: InChI=1S/C21H25NO4/c1-3-4-13-25-19-11-9-17(10-12-19)21(24)26-15-20(23)22-14-18-8-6-5-7-16(18)2/h5-12H,3-4,13-15H2,1-2H3,(H,22,23)
• InChI Key: IFJJPUIUZXNISN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)OCC(=O)NCC2=CC=CC=C2C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

The compound {[(2-Methylphenyl)methyl]carbamoyl}methyl 4-butoxybenzoate is a synthetic organic compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as MMBB and has the molecular formula C23H27NO4.

Scientific Research Applications

• Dermal Absorption and Hydrolysis in Cosmetics and Pharmaceuticals :

  • Parabens, which are esters of 4-hydroxybenzoic acid (a category to which the given compound likely belongs), are extensively used in cosmetics and pharmaceuticals for their antimicrobial properties. A study by Jewell et al. (2007) explored the dermal absorption and hydrolysis of parabens, including their metabolism in human and minipig skin. This research is crucial for understanding the skin's reaction to such compounds and their potential localized toxicity (Jewell et al., 2007).

• Synthesis and Applications in Organic Chemistry :

  • A study by Gabriele et al. (2006) describes the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, which are related to the compound . This research emphasizes the compound's relevance in the field of organic synthesis and its potential application in developing new organic compounds (Gabriele et al., 2006).

• Agricultural Applications :

  • In the agricultural sector, compounds similar to "{[(2-Methylphenyl)methyl]carbamoyl}methyl 4-butoxybenzoate" are used in formulations like solid lipid nanoparticles and polymeric nanocapsules for sustained release of fungicides. Campos et al. (2015) discuss how these carrier systems enhance the effectiveness of fungicides, reduce environmental toxicity, and provide new options for plant disease treatment and prevention (Campos et al., 2015).

• Pharmaceutical Stability and Degradation :

  • The compound's stability and degradation are essential in pharmaceutical contexts. Al-Kurdi et al. (1999) developed a high-performance liquid chromatography method to determine mebendazole and its degradation product in pharmaceutical forms, highlighting the importance of understanding the stability and degradation pathways of such compounds in pharmaceutical applications (Al-Kurdi et al., 1999).

• Environmental Monitoring and Safety :

  • Monitoring the environmental impact of such compounds is crucial. Scherer et al. (2020) utilized human biomonitoring to track the exposure to fragrance chemicals similar in structure to the given compound. This study underscores the importance of understanding the human and environmental exposure to these compounds for safety assessments (Scherer et al., 2020).